Cas no 1087345-72-9 (2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride)

• Product Name: 2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride
• CAS No: 1087345-72-9
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• MDL: MFCD21090470
• CID: 4570678
• PubChem ID: 52988206
• Update Time: 2025-05-20

2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride
• 2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid;hydrochloride
• 2-(8-aminoethyl)thiazole-4-carboxylic acid hydrochloride
• 2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride

• MDL： MFCD21090470
• Inchi： 1S/C6H8N2O2S.ClH/c1-3(7)5-8-4(2-11-5)6(9)10;/h2-3H,7H2,1H3,(H,9,10);1H
• InChI Key： HBMKYYNJCYQFKF-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C(=O)O)N=C1C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Topological Polar Surface Area: 104

Additional information on 2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride

Introduction to 2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride (CAS No. 1087345-72-9)

2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride (CAS No. 1087345-72-9) is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework comprising a thiazole core substituted with an aminoethyl group and a carboxylic acid hydrochloride salt, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug discovery. The thiazole moiety, known for its stability and biological activity, serves as a privileged scaffold in the design of bioactive molecules, while the aminoethyl side chain introduces additional functional flexibility, making this compound a valuable intermediate in the synthesis of more complex pharmacophores.

The chemical structure of 2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride can be described as a derivative of thiazole, where the 4-position of the thiazole ring is esterified with a carboxylic acid group, and the 1-position is linked to a 1-aminoethyl chain. This configuration imparts both hydrophilic and lipophilic properties to the molecule, enhancing its solubility and bioavailability in various solvents. The hydrochloride salt form further improves its stability and crystallinity, making it an ideal candidate for further chemical modifications and pharmaceutical applications.

In recent years, 2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride has been extensively studied for its potential in developing novel therapeutic agents. The thiazole scaffold is well-documented for its role in various biological processes, including antimicrobial, antiviral, anti-inflammatory, and anticancer activities. Researchers have leveraged this scaffold to design molecules that interact with specific biological targets, leading to the discovery of several lead compounds in preclinical studies. The presence of the aminoethyl group in 2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride allows for further derivatization via amide or urea linkages, expanding its utility in constructing peptidomimetics and enzyme inhibitors.

One of the most compelling aspects of 2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride is its role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological pathways and are often targeted in the treatment of chronic diseases such as cancer and HIV/AIDS. The thiazole ring provides a rigid core that can be optimized to fit into the active site of proteases, while the aminoethyl group can be used to introduce hydrogen bonding interactions or to modulate solubility. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various proteases, including matrix metalloproteinases (MMPs) and cathepsins. These findings highlight the potential of 2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride as a key intermediate in developing next-generation protease inhibitors.

Another area where 2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride has shown promise is in the development of kinase inhibitors. Kinases are enzymes that regulate cell signaling pathways and are implicated in numerous diseases, particularly cancer. The ability to design small-molecule inhibitors that selectively target specific kinases has been a major focus in drug discovery over the past decade. The thiazole core of 2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride can be modified to interact with key residues in the ATP-binding pocket of kinases, while the aminoethyl group can be used to fine-tune binding affinity and selectivity. Preliminary data suggest that derivatives of this compound exhibit inhibitory activity against several kinases involved in cancer progression, making it a promising candidate for further investigation.

The synthesis of 2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of a thiazole derivative followed by functionalization at the 4-position with a carboxylic acid group. The introduction of the aminoethyl side chain is achieved through nucleophilic substitution or other coupling reactions. Advances in synthetic methodologies have enabled researchers to streamline these processes using greener solvents and catalysts, reducing waste and improving efficiency. These developments not only enhance the scalability of producing 2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride but also align with global efforts toward sustainable chemistry.

The pharmacological properties of 2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride have been further explored through computational modeling and experimental studies. Molecular docking simulations have been used to predict how this compound interacts with biological targets such as enzymes and receptors. These simulations help identify key binding interactions and provide insights into potential drug-drug interactions or side effects before costly experimental trials are conducted. Additionally，in vitro assays have been performed to evaluate the biological activity of derivatives of this compound against various disease-related targets. These studies have revealed promising leads that warrant further investigation into their therapeutic potential.

In conclusion,2-(1-Aminoethyl)-1,3-thiazole-4-carboxylic acid hydrochloride (CAS No. 1087345-72-9) represents a versatile building block in pharmaceutical chemistry with significant applications in drug discovery and development。 Its unique structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases。 As research continues to uncover new biological functions and synthetic strategies，the importance của this compound is expected to grow，further solidifying its role as a cornerstone in medicinal chemistry。 Future studies should focus on optimizing synthetic routes，exploring new derivatives，and conducting preclinical trials to evaluate its potential as a lead compound for next-generation therapeutics。